Cas no 2172143-72-3 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid
• CAS No: 2172143-72-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6452554
• PubChem ID: 165722206
• Update Time: 2025-11-01

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-3-yl}acetic acid
• 2172143-72-3
• EN300-1481154

• Inchi： 1S/C28H34N2O5/c1-28(2,14-13-25(31)30-15-7-8-19(17-30)16-26(32)33)29-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,7-8,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： NFBZLAARKVVGQN-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid (CAS No. 2172143-72-3)

In the realm of organic chemistry and pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid (CAS No. 2172143-72-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable for protecting amino acids during solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology.

The compound’s CAS No. 2172143-72-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. Researchers and manufacturers often search for this identifier to verify purity, sourcing, and application protocols. The growing demand for peptide-based therapeutics and bioconjugation techniques has further amplified the relevance of this compound. Its role in facilitating the synthesis of complex peptides, such as those used in cancer immunotherapy and antiviral drugs, aligns with current biomedical trends.

One of the standout features of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid is its compatibility with automated peptide synthesizers. This attribute is critical for laboratories aiming to scale up production while maintaining high yields and reproducibility. The compound’s piperidine and acetic acid moieties contribute to its stability and reactivity, making it a versatile building block in organic synthesis. Recent studies have also explored its potential in targeted drug delivery systems, where its structural properties enable precise molecular interactions.

From an industrial perspective, the synthesis and handling of CAS No. 2172143-72-3 require adherence to stringent quality control measures. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm its purity and structural integrity. These protocols are essential for ensuring the compound’s efficacy in downstream applications, particularly in pharmaceutical formulations and biomedical research.

The rise of computational chemistry and AI-driven drug discovery has further highlighted the importance of well-characterized compounds like 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid. Researchers frequently inquire about its molecular weight, solubility, and reactivity profiles to integrate it into predictive models. Such data-driven approaches accelerate the identification of novel therapeutic candidates, reducing time and costs associated with traditional trial-and-error methods.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. The compound’s stability under various storage conditions—often a topic of discussion in laboratory forums—makes it a reliable choice for long-term research projects.

In summary, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid (CAS No. 2172143-72-3) represents a cornerstone in peptide chemistry and drug development. Its multifaceted applications, from SPPS to bioconjugation, underscore its value in advancing scientific and medical breakthroughs. As the demand for precision medicine and customized therapeutics grows, this compound will undoubtedly remain at the forefront of innovative research.